Cas no 87675-67-0 (Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]-)

Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]- structure
87675-67-0 structure
Product name:Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]-
CAS No:87675-67-0
MF:C13H20ClNO3S
MW:305.820801734924
CID:653673
PubChem ID:23222034

Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]-
    • 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methylthiophen-3-yl]acetamide
    • 87675-67-0
    • SCHEMBL7827723
    • DTXSID30631301
    • Inchi: InChI=1S/C13H20ClNO3S/c1-5-17-13(4,18-6-2)12-11(9(3)8-19-12)15-10(16)7-14/h8H,5-7H2,1-4H3,(H,15,16)
    • InChI Key: KXBMRJFFKMUUMS-UHFFFAOYSA-N
    • SMILES: CCOC(C)(C1=C(C(=CS1)C)NC(=O)CCl)OCC

Computed Properties

  • Exact Mass: 305.0852424g/mol
  • Monoisotopic Mass: 305.0852424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.8Ų

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